Cas no 125456-50-0 (Spirostan-1,3,25-triol,(1b,3a,5a,25R)- (9CI))

• Product Name: Spirostan-1,3,25-triol,(1b,3a,5a,25R)- (9CI)
• CAS No: 125456-50-0
• MF: C₂₇H₄₄O₅
• MW: 448.635269165039
• CID: 179691
• Update Time: 2024-03-01

Spirostan-1,3,25-triol,(1b,3a,5a,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirostan-1,3,25-triol,(1b,3a,5a,25R)- (9CI)
• Chenogenin
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-1,3,25-triol deriv.
• Spirostan-1,3,25-triol, (1β,3α,5α,25R)- (9CI)

• Inchi： 1S/C27H44O5/c1-15-23-21(32-27(15)10-9-24(2,30)14-31-27)13-20-18-6-5-16-11-17(28)12-22(29)26(16,4)19(18)7-8-25(20,23)3/h15-23,28-30H,5-14H2,1-4H3/t15-,16-,17-,18+,19-,20-,21-,22+,23-,24+,25-,26-,27+/m0/s1
• InChI Key： ZRIGWQMDPBPSHA-IGERMMFISA-N
• SMILES： [C@H]1(O)C[C@@]2([H])[C@](C)([C@H](O)C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(CC[C@](O)(C)CO4)O[C@@]1([H])C3)[H])CC2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 278-280 °C(Solv: chloroform (67-66-3))
• Boiling Point: 585.0±50.0 °C(Predicted)
• PSA: 52.54
• pka: 14.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids